Cas no 2098004-95-4 (2-chloro-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one
• CAS No: 2098004-95-4
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5727239
• PubChem ID: 121204281
• Update Time: 2023-10-27

2-chloro-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one
• starbld0032226
• 1-[7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindol-2-yl]-2-chloroethanone
• F1907-8230
• AKOS026712573
• 2098004-95-4
• Ethanone, 2-chloro-1-[octahydro-3a-(hydroxymethyl)-2H-isoindol-2-yl]-

• Inchi： 1S/C11H18ClNO2/c12-5-10(15)13-6-9-3-1-2-4-11(9,7-13)8-14/h9,14H,1-8H2
• InChI Key： MCLPJPNQTQGRFG-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2CCCCC2(CO)C1)=O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 382.5±17.0 °C(Predicted)
• pka: 14.99±0.10(Predicted)